Cas no 24215-47-2 (alpha-(p-Chlorophenoxy)isobutyric acid, (2-hydroxyethylamino) ester)

• Product Name: alpha-(p-Chlorophenoxy)isobutyric acid, (2-hydroxyethylamino) ester
• CAS No: 24215-47-2
• MF: C₁₂H₁₈ClNO₄
• MW: 275.728622913361
• CID: 259981
• PubChem ID: 3032797
• Update Time: 2025-04-19

alpha-(p-Chlorophenoxy)isobutyric acid, (2-hydroxyethylamino) ester Chemical and Physical Properties

Names and Identifiers

• alpha-(p-Chlorophenoxy)isobutyric acid, (2-hydroxyethylamino) ester
• DTXSID30947030
• Clofenat
• 24215-47-2
• 2-(4-Chlorophenoxy)-2-methylpropanoic acid--2-aminoethan-1-ol (1/1)

• Inchi： 1S/C10H11ClO3.C2H7NO/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8;3-1-2-4/h3-6H,1-2H3,(H,12,13);4H,1-3H2
• InChI Key： KLPBTTNQRGAAGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)O)(C)C.OCCN

Computed Properties

• Exact Mass: 275.09254
• Monoisotopic Mass: 275.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78